Cas no 344359-56-4 (1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-)

1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)- structure
344359-56-4 structure
Product Name:1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-
CAS No:344359-56-4
MF:C11H9N3O
MW:199.208661794662
CID:302516
PubChem ID:53420995
Update Time:2025-04-19

1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-
    • 2-amino-4-(3-hydroxyphenyl)-1H-pyrrole-3-carbonitrile
    • 1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)
    • 2-azanyl-4-(3-hydroxyphenyl)-1H-pyrrole-3-carbonitrile
    • AKOS006309834
    • 344359-56-4
    • A822235
    • DTXSID30697705
    • Inchi: 1S/C11H9N3O/c12-5-9-10(6-14-11(9)13)7-2-1-3-8(15)4-7/h1-4,6,14-15H,13H2
    • InChI Key: JHFOVBZRXWWPSE-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1=CNC(=C1C#N)N

Computed Properties

  • Exact Mass: 199.07500
  • Monoisotopic Mass: 199.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 85.83000
  • LogP: 2.42238
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